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Compound of Interest

Compound Name: N-Phenylphosphanimine

Cat. No.: B15482047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Phenylphosphanimine, also known as triphenylphosphine phenylimide, is an

organophosphorus compound with significant applications in synthetic chemistry. As a key

intermediate in the Staudinger reaction, it serves as a versatile reagent for the synthesis of

amines and other nitrogen-containing compounds. This guide provides a comprehensive

overview of its nomenclature, chemical properties, synthesis, and reaction mechanisms,

tailored for professionals in research and drug development.

Nomenclature and Identification
N-Phenylphosphanimine is known by a variety of names in chemical literature. A clear

understanding of its nomenclature is crucial for accurate identification and literature searches.
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Identifier Value

CAS Number 2325-27-1[1]

Preferred IUPAC Name N-(Triphenylphosphoranylidene)aniline

Synonyms

Triphenylphosphine phenylimide,

Tetraphenylphosphanimine,

(Phenylimino)triphenylphosphorane, N-

Phenyliminotriphenylphosphorane

Physicochemical and Structural Properties
N-Phenylphosphanimine is a white solid that is soluble in many organic solvents.[1] Its key

properties are summarized in the table below.

Property Value

Molecular Formula C24H20NP

Molar Mass 353.40 g/mol

Melting Point 128-131 °C

P–N–C Bond Angle 130.4°[1]

P–N Bond Distance 160 pm[1]

Synthesis of N-Phenylphosphanimine via the
Staudinger Reaction
The primary route for the synthesis of N-Phenylphosphanimine is the Staudinger reaction,

which involves the reaction of triphenylphosphine with phenyl azide.[1]

Experimental Protocol
Materials:

Triphenylphosphine (PPh₃)
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Phenyl azide (PhN₃)

Anhydrous tetrahydrofuran (THF)

Nitrogen gas atmosphere

Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve triphenylphosphine (1.0 eq) in

anhydrous THF.

Slowly add a solution of phenyl azide (1.0 eq) in anhydrous THF to the triphenylphosphine

solution at room temperature with stirring.

A vigorous evolution of nitrogen gas will be observed.

Continue stirring the reaction mixture at room temperature for 2-4 hours until the gas

evolution ceases.

The product, N-Phenylphosphanimine, can be isolated by removal of the solvent under

reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system, such

as diethyl ether or a mixture of THF and hexane.

Reaction Mechanisms
The formation of N-Phenylphosphanimine is the first step of the Staudinger reaction. This

iminophosphorane can then be hydrolyzed to produce a primary amine and triphenylphosphine

oxide. This two-step process is known as the Staudinger reduction.[2]

Staudinger Reaction Workflow
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Synthesis of N-Phenylphosphanimine Staudinger Reduction (Hydrolysis)
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+

Phenyl Azide (PhN₃)

Anhydrous THF

dissolve

Stirring at RT
under N₂

N-Phenylphosphanimine
(Ph₃P=NPh)

N₂ evolution

N-Phenylphosphanimine

Water (H₂O)

add

Hydrolysis

Aniline (PhNH₂) Triphenylphosphine Oxide (Ph₃PO)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Phenylphosphanimine and its subsequent

hydrolysis.

Mechanism of the Staudinger Reaction
The reaction proceeds through a phosphazide intermediate, which then loses nitrogen gas to

form the iminophosphorane.
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Caption: Mechanism of the Staudinger reaction.

Applications in Research and Drug Development
While N-Phenylphosphanimine itself is primarily a synthetic intermediate, the

triphenylphosphine moiety is being explored for its potential in drug delivery. The lipophilic

nature of the triphenylphosphonium cation facilitates the targeting of mitochondria, which has

implications for the development of novel anticancer therapies. The Staudinger ligation, a

modification of the Staudinger reaction, is a powerful tool in chemical biology for the selective

labeling of biomolecules.[2] Although direct involvement in signaling pathways has not been

established for N-Phenylphosphanimine, its role in the synthesis of biologically active

molecules is of significant interest to the drug development community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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